molecular formula C6H19ClN4 B7770946 Tris(2-aminoethyl)amine CAS No. 14350-52-8

Tris(2-aminoethyl)amine

Cat. No.: B7770946
CAS No.: 14350-52-8
M. Wt: 182.69 g/mol
InChI Key: OLOFKONCZZLWKI-UHFFFAOYSA-N
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Description

Tris(2-aminoethyl)amine is a tetramine.

Properties

{ "Design of the Synthesis Pathway": "The synthesis of Tris(2-aminoethyl)amine can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "Ethylene diamine", "Chloroacetic acid", "Sodium hydroxide", "Hydrogen peroxide", "Ammonium hydroxide" ], "Reaction": [ "Step 1: Ethylene diamine is reacted with chloroacetic acid in the presence of sodium hydroxide to form N-(2-aminoethyl)glycine.", "Step 2: N-(2-aminoethyl)glycine is then reacted with hydrogen peroxide and ammonium hydroxide to form Tris(2-aminoethyl)amine." ] }

CAS No.

14350-52-8

Molecular Formula

C6H19ClN4

Molecular Weight

182.69 g/mol

IUPAC Name

N',N'-bis(2-aminoethyl)ethane-1,2-diamine;hydrochloride

InChI

InChI=1S/C6H18N4.ClH/c7-1-4-10(5-2-8)6-3-9;/h1-9H2;1H

InChI Key

OLOFKONCZZLWKI-UHFFFAOYSA-N

SMILES

C(CN(CCN)CCN)N

Canonical SMILES

C(CN(CCN)CCN)N.Cl

physical_description

Clear dark yellow liquid;  Hygroscopic;  [Sigma-Aldrich MSDS]

vapor_pressure

0.02 [mmHg]

Origin of Product

United States

Synthesis routes and methods

Procedure details

Approximately 140 mg of Pearlman's catalyst was added to a solution of compound 3-1 (1.2 mmol) in ethyl acetate (50 mL). The reaction mixture was placed under 50 psi of hydrogen for 1.5 hours. The catalyst was removed by filtration through Celite, and the solvent was removed. A solution of the debenzoylated, lipidic amino acid (1.2 mmol) and tris(2-aminoethyl)amine (0.31 mmol) was prepared in dichloromethane (12 mL). N-Hydroxybenzotriazole (1 mmol) and dicyclohexylcarbodiimide (1 mmol) were added in succession, and the reaction proceeded at room temperature for 24 hours. Dichloromethane was added, and the organic solution was washed with saturated sodium bicarbonate and brine, and dried with anhydrous magnesium sulfate. The product was purified by chromatography on silica gel (5% methanol in dichloromethane) producing 326 mg (45% yield). 1H NMR (300 MHz, CDCl3, TMS=0) d 6.98 (bs, 3H), 5.67 (bd, 3H) 4.50 (m, 3H), 3.60-3.00 (m, 20H), 2.62 (bs, 6H), 2.29 (m, 6H), 2.00-1.40 (m, 22H), 1.42 (s, 18H), 1.25 (bs,190H), 0.88 (t, 18H, J=6.9).
Quantity
12 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
1 mmol
Type
reactant
Reaction Step Three
Quantity
1 mmol
Type
reactant
Reaction Step Three
Quantity
1.2 mmol
Type
reactant
Reaction Step Four
Quantity
140 mg
Type
catalyst
Reaction Step Four
Quantity
50 mL
Type
solvent
Reaction Step Four
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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